Cas no 1211511-88-4 ((4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride)

• Product Name: (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride
• CAS No: 1211511-88-4
• MF: C₁₁H₁₃Cl₂N₃
• MW: 258.147020101547
• MDL: MFCD18459268
• CID: 4780638
• Update Time: 2025-05-20

(4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride
• (4-Phenylpyrimidin-2-yl)methanamine dihydrochloride

• MDL： MFCD18459268
• Inchi： 1S/C11H11N3.2ClH/c12-8-11-13-7-6-10(14-11)9-4-2-1-3-5-9;;/h1-7H,8,12H2;2*1H
• InChI Key： KDCVMBKOPHFQSL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CN)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: NA
• Flash Point: 290.4±32.9 °C

(4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride

Introduction to (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride (CAS No. 1211511-88-4)

(4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride, identified by its CAS number 1211511-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a phenyl group and a pyrimidinyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The< strong>pyrimidine ring is a heterocyclic aromatic compound that serves as a fundamental structural unit in many biologically active molecules, including nucleic acids and various pharmaceutical agents. In the case of (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride, the pyrimidinyl group is fused with a phenyl ring, which enhances its interactions with biological targets. This structural configuration allows the compound to exhibit specific binding affinities and pharmacological effects, making it a promising candidate for therapeutic applications.

The< strong>methanamine functional group in the molecule introduces an amine moiety, which can participate in hydrogen bonding and other interactions with biological receptors. The dihydrochloride salt form of this compound improves its solubility in water, making it more suitable for formulation into pharmaceutical products. This solubility advantage is crucial for drug delivery systems, as it ensures better bioavailability and efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>pyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and inflammation control. The< strong>phenyl-pyrimidine scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, several phenyl-pyrimidine derivatives have been investigated for their potential as kinase inhibitors, which are critical in targeting cancer cell proliferation.

In particular, studies have demonstrated that (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride exhibits inhibitory effects on certain enzymes involved in cancer metabolism. The< strong>pyrimidinyl moiety interacts with the active sites of these enzymes, disrupting their function and thereby inhibiting tumor growth. Additionally, the< strong>phenyl group enhances the compound's binding affinity by providing additional contact points with the target enzyme. This dual interaction mechanism makes (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride a potent candidate for further development as an anticancer agent.

The pharmacokinetic properties of this compound have also been studied to optimize its therapeutic efficacy. Research indicates that (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride has a reasonable half-life and bioavailability when administered orally or intravenously. These characteristics are essential for developing a drug that can be effectively delivered to patients over an extended period. Furthermore, preliminary toxicology studies suggest that the compound is well-tolerated at moderate doses, although further research is needed to assess its long-term safety profile.

The synthesis of (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The< strong>phenylation step is particularly critical, as it determines the spatial orientation of the phenyl group relative to the pyrimidinyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications.

The development of novel drug candidates like (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride relies heavily on computational modeling and high-throughput screening techniques. These tools help researchers identify potential lead compounds with high binding affinity and favorable pharmacokinetic properties. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

In conclusion, (4-Phenyl-2-pyrimidinyl)methanamine dihydrochloride (CAS No. 1211511-88-4) represents a promising candidate for therapeutic applications due to its unique structural features and biological activities. The combination of a< strong>pyrimidine ring,< strong>methanamine, and< strong>phenyl group provides multiple interaction points with biological targets, making it an attractive molecule for drug development. Further research is warranted to explore its full therapeutic potential and optimize its pharmacokinetic properties.